Cas no 851947-25-6 (ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851947-25-6
• MF: C₂₂H₁₅F₂N₃O₄S
• MW: 455.434010744095
• CID: 6435842
• PubChem ID: 3602487
• Update Time: 2025-10-29

ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AB00670165-01
• ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851947-25-6
• ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590001
• F0641-0059
• ethyl 5-[(3,4-difluorobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3,4-difluorobenzoyl)amino]-3,4-dihydro-4-oxo-3-phenyl-, ethyl ester

• Inchi： 1S/C22H15F2N3O4S/c1-2-31-22(30)18-14-11-32-20(25-19(28)12-8-9-15(23)16(24)10-12)17(14)21(29)27(26-18)13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H,25,28)
• InChI Key： UIVGZFUCNOCBSN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C3=CC=C(F)C(F)=C3)SC=C12

Computed Properties

• Exact Mass: 455.07513347g/mol
• Monoisotopic Mass: 455.07513347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 10.39±0.20(Predicted)

Additional information on ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(3,4-Difluorobenzamido)-4-Oxo-3-Phenyl-3H,4H-Thieno[3,4-d]Pyridazine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 851947-25-6, known as ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyridazine ring system fused with a benzene ring and substituted with various functional groups. The presence of the 3,4-difluorobenzamido group and the ethyl carboxylate moiety contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thienopyridazine derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds can act as potent inhibitors of cyclin-dependent kinases, which are crucial in cell cycle regulation. This suggests that ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate may have potential applications in the treatment of cancer and other diseases associated with abnormal cell proliferation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thienopyridazine ring system through a [2+2+2] cycloaddition reaction and subsequent functionalization to introduce the desired substituents. The use of fluorine atoms in the benzamido group is particularly noteworthy, as fluorine substitution often enhances the pharmacokinetic properties of molecules by improving their lipophilicity and metabolic stability.

In terms of structural analysis, ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits a rigid framework that promotes favorable interactions with biological targets. Computational studies using molecular docking have revealed that the compound can adopt specific conformations that allow it to bind effectively to protein surfaces. This property is essential for its potential role as a lead compound in drug design.

Beyond its pharmacological applications, this compound has also been explored for its electronic properties. Researchers have investigated its use in organic electronics, where its conjugated system may contribute to efficient charge transport. Preliminary results from studies published in Advanced Materials suggest that derivatives of this compound could be employed in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore the versatility of ethyl 5-(3,4-difluorobenzamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-carboxylate across multiple disciplines.

In conclusion, ethyl 5-(3,4-difluorobenzamido)-N-substituted thienopyridazine derivative represents a promising candidate for both therapeutic and materials-based applications. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern science and technology.